Cas no 866108-76-1 (3-Biphenyl-3',4'-Difluoro-Acetic Acid)

• Product Name: 3-Biphenyl-3',4'-Difluoro-Acetic Acid
• CAS No: 866108-76-1
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD03839980
• CID: 718831
• PubChem ID: 40424091
• Update Time: 2025-04-19

3-Biphenyl-3',4'-Difluoro-Acetic Acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-aceticacid, 3',4'-difluoro-
• 3-BIPHENYL-3',4'-DIFLUORO-ACETIC ACID
• 3',4'-Difluoro-biphenyl-3-acetic acid
• 2-[3-(3,4-difluorophenyl)phenyl]acetic acid
• 2-{3',4'-difluoro-[1,1'-biphenyl]-3-yl}acetic acid
• MFCD03839980
• 2-(3',4'-Difluoro-[1,1'-biphenyl]-3-yl)aceticacid
• (3',4'-difluoro-biphenyl-3-yl)-acetic acid
• DTXSID60654129
• AKOS015901180
• SCHEMBL4218863
• (3',4'-difluorobiphenyl-3-yl)acetic acid
• (3',4'-Difluoro[1,1'-biphenyl]-3-yl)acetic acid
• CS-0171100
• 3-Biphenyl-3',4'-difluoroacetic acid
• 866108-76-1
• 2-(3',4'-Difluoro-[1,1'-biphenyl]-3-yl)acetic acid
• AS-41882
• (3',4'-Difluoro-3-biphenylyl)acetic acid
• 3-Biphenyl-3',4'-Difluoro-Acetic Acid

• MDL： MFCD03839980
• Inchi： 1S/C14H10F2O2/c15-12-5-4-11(8-13(12)16)10-3-1-2-9(6-10)7-14(17)18/h1-6,8H,7H2,(H,17,18)
• InChI Key： LNCISQVUJFQGMA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1=CC=CC(CC(=O)O)=C1)F

Computed Properties

• Exact Mass: 248.065
• Monoisotopic Mass: 248.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.302
• Boiling Point: 384.6°C at 760 mmHg
• Flash Point: 186.4°C
• Refractive Index: 1.563

3-Biphenyl-3',4'-Difluoro-Acetic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives